Cas no 59726-37-3 (Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester
• CAS No: 59726-37-3
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 379976
• PubChem ID: 297236
• Update Time: 2025-04-19

Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester
• diethyl 2-allyl-2-ethylmalonate
• diethyl 2-ethyl-2-prop-2-enylpropanedioate
• 2-allyl-2-ethylmalonic acid diethyl ester
• AC1L6RBW
• Aethyl-allyl-malonsaeure-diaethylester
• diethyl allylethylmalonate
• ethyl-allyl-malonic acid diethyl ester
• Ethyl-allyl-malonsaeurediethylester
• Ethyl-allyl-malonsaeure-diethylester
• NSC168187
• NSC-168187
• PBRQGKCIULJERJ-UHFFFAOYSA-N
• 59726-37-3
• DTXSID20304911
• SCHEMBL3519692

• Inchi： 1S/C12H20O4/c1-5-9-12(6-2,10(13)15-7-3)11(14)16-8-4/h5H,1,6-9H2,2-4H3
• InChI Key： PBRQGKCIULJERJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC=C)CC)=O

Computed Properties

• Exact Mass: 228.1362
• Monoisotopic Mass: 228.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.998
• Boiling Point: 244°C at 760 mmHg
• Flash Point: 105.2°C
• Refractive Index: 1.445
• PSA: 52.6
• LogP: 2.08510